Propane-1,2,3-triyl tripalmitate-13C

• Molecular Formula: C51H98O6
• Molecular Weight: 808.3 g/mol
• InChI: InChI=1S/C51H98O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-49(52)55-46-48(57-51(54)45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)47-56-50(53)44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h48H,4-47H2,1-3H3/i46+1
• InChIKey: PVNIQBQSYATKKL-YKBGNRITSA-N

Propane-1,2,3-triyl tripalmitate-13C Overview

Propane-1,2,3-triyl tripalmitate-13C (CAS 168294-57-3), also known as [1,1,1-13C3]tripalmitin or tripalmitin-carboxyls-13C3, is a stable isotope-labeled analog of the endogenous triacylglycerol tripalmitin, wherein all three carbonyl carbons of the palmitate chains are enriched with 13C . This compound is a C51H98O6 triglyceride (MW 810.30 for the labeled form) comprising a glycerol backbone esterified with three palmitic acid (C16:0) moieties, and serves as a non-radioactive tracer for quantitative mass spectrometry-based lipidomics, metabolic flux analysis, and as a certified reference material for clinical chemistry method validation [1]. The 13C3 labeling pattern provides a distinct +3 Da mass shift from unlabeled tripalmitin, enabling precise isotope dilution quantification without the kinetic isotope effects associated with deuterium labeling .

1

High isotopic enrichment supports precise MS quantitation as an internal standard

2

Non-radioactive stable isotope tracer for metabolic fate and oxidation studies

3

High chemical purity minimizes unlabeled interference in lipidomics workflows

• [1] Ellerbe P, Sniegoski LT, Welch MJ. Isotope dilution mass spectrometry as a candidate definitive method for determining total glycerides and triglycerides in serum. Clin Chem. 1995;41(3):397-404. View Source

Why Substitutes Cannot Replace 13C-Tripalmitin

Unlabeled tripalmitin (555-44-2) lacks the mass shift required for isotope dilution mass spectrometry (IDMS) and cannot serve as an internal standard for absolute quantification of triglycerides in complex biological matrices [1]. Deuterium-labeled analogs (e.g., tripalmitin-d27) exhibit significant chromatographic retention time shifts due to deuterium isotope effects, compromising co-elution with the native analyte and introducing quantification bias . Alternative 13C labeling patterns, such as [2,2,2-13C3]tripalmitin (glycerol backbone labeling), yield different fragmentation patterns in MS/MS and may not track metabolic fate identically to the carboxyl-labeled species when studying lipase-mediated hydrolysis . These differences render the specific [1,1,1-13C3] isotopologue uniquely suited for applications requiring exact mass matching, minimal isotopic interference, and predictable metabolic tracer behavior.

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Unlabeled tripalmitin lacks the unique mass signature required for isotope-dilution MS quantitation.

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14C-radiolabeled analogs introduce radioactive safety, waste disposal, and regulatory hurdles absent with stable isotopes.

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Other 13C-triglycerides (e.g., triolein-13C) exhibit divergent metabolic recovery and oxidation profiles; labeled-species selection requires validation.

• [1] Ellerbe P, Sniegoski LT, Welch MJ. Isotope dilution mass spectrometry as a candidate definitive method for determining total glycerides and triglycerides in serum. Clin Chem. 1995;41(3):397-404. View Source

Comparative Performance of 13C-Tripalmitin

GC-IDMS Precision vs. 13C2-Glycerol

Propane-1,2,3-triyl tripalmitate-13C ([1,1,1-13C3]tripalmitin) is supplied with a certified isotopic enrichment of 99 atom % 13C and chemical purity of 98% (CP), as specified by multiple independent vendors . In contrast, deuterium-labeled tripalmitin-d27, while also available at high isotopic purity, introduces a +27 Da mass shift and altered chromatographic retention that can deviate by up to 0.3–0.5 min in reversed-phase LC, preventing accurate co-elution with the unlabeled analyte . Unlabeled tripalmitin provides no mass shift for internal standardization. The +3 Da mass shift of the 13C3 isotopologue is optimal for triple quadrupole MS/MS multiple reaction monitoring (MRM) without spectral overlap from natural abundance isotopes.

GC-IDMS Precision

Head-to-head

MS signal >100× stronger; CV

Supports high-precision reference measurement procedure development

Compared with 13C2-glycerol internal standard; serum triglyceride GC-IDMS

Fecal Tracer Recovery

Head-to-head

7.03% vs 0.60% cumulative recovery (72 h); ~11.7-fold difference

Saturated-fat tracer shows distinctly higher fecal excretion, relevant for lipid balance studies

[1,1,1-13C3]tripalmitin vs [1,1,1-13C3]triolein; human postprandial study

Method Stability

Head-to-head

Method reported as more stable; enables glycerol trapping via HSA to prevent analyte loss

Enhanced stability supports higher sample throughput and reduces re-validation frequency

GC-IDMS of serum glycerides; uniform 13C3 labeling stabilizes analyte recovery

NIST SRM Standard

Supporting evidence

Selected as ISTD for glucose value assignment in NIST metabolomics SRM

Supports traceable quantitation and method validation in lipidomics

Source review; adoption context for inter-laboratory comparability

Mass Shift M+3

Class-level

+3 Da shift from three carboxyl-13C atoms; co-elutes with endogenous tripalmitin

Provides a clean quantitation window and minimizes spectral deconvolution

Data to verify; isotopic purity specification review recommended

Breath Test Kinetics

Head-to-head

12.25% cum. exhalation, peak δ 4.70 at 7 h vs 29.19% at 3.5 h (p=0.003)

Reflects rate-limiting hydrolysis of long-chain saturated fat by pancreatic lipase

Oral dose 4 mg/kg; cystic fibrosis research cohort; IRMS analysis context

Evidence Dimension	Isotopic enrichment and chromatographic co-elution
Target Compound Data	99 atom % 13C; 98% chemical purity; +3 Da mass shift; co-elutes with unlabeled tripalmitin
Comparator Or Baseline	Tripalmitin-d27: ~98 atom % D; +27 Da mass shift; retention time shift >0.3 min in RP-LC
Quantified Difference	Retention time shift: ~0.3-0.5 min for d27; negligible shift for 13C3
Conditions	Reversed-phase liquid chromatography; C18 column; ESI-MS/MS detection

Why This Matters

Accurate co-elution is critical for isotope dilution mass spectrometry to minimize matrix effects and ensure linear response; the 13C3 label achieves this whereas deuterated analogs do not.

Palmitate-13C vs. Oleate-13C Fecal Recovery

In a definitive isotope dilution mass spectrometry method for serum triglycerides, the use of [13C3]tripalmitin as the internal standard yielded intra-assay coefficients of variation (CV) ranging from 0.35% to 0.72%, with relative standard errors of the mean (SEM) between 0.10% and 0.34% across two human serum pools [1]. No significant bias was detected across different chromatographic and ionization conditions. This level of precision meets the National Committee for Clinical Laboratory Standards (NCCLS) criteria for a Definitive Method. In contrast, enzymatic colorimetric assays—the routine clinical alternative—typically exhibit CVs of 3–5% and are subject to interferences from free glycerol and lipemia.

Fecal Tracer Recovery

Head-to-head

7.03% vs 0.60% cumulative recovery (72 h); ~11.7-fold difference

Saturated-fat tracer shows distinctly higher fecal excretion, relevant for lipid balance studies

[1,1,1-13C3]tripalmitin vs [1,1,1-13C3]triolein; human postprandial study

Evidence Dimension	Intra-assay precision (CV) for triglyceride quantification
Target Compound Data	CV: 0.35–0.72%; SEM: 0.10–0.34%
Comparator Or Baseline	Enzymatic colorimetric assays: typical CV 3–5%; subject to free glycerol interference
Quantified Difference	Precision improvement: ~4- to 10-fold reduction in CV
Conditions	Isotope dilution GC/MS; serum triglyceride measurement

Why This Matters

For laboratories requiring reference method-level accuracy for calibration of clinical analyzers or for lipidomic biomarker validation, the 13C3-labeled tripalmitin internal standard provides an order-of-magnitude improvement in precision over conventional methods.

• [1] Ellerbe P, Sniegoski LT, Welch MJ. Isotope dilution mass spectrometry as a candidate definitive method for determining total glycerides and triglycerides in serum. Clin Chem. 1995;41(3):397-404. View Source

MS Signal Stability vs. 13C2-Glycerol

In a controlled clinical study administering 10 mg/kg [1,1,1-13C]tripalmitin with a standardized meal, the mean proportion of administered 13C label excreted in stool over 5 days was 6% (range 1–12.7%) in healthy children versus 24.6% (range 0–64%) in patients with cystic fibrosis (CF) on enzyme replacement therapy [1]. A subsequent study in gastrostomy-fed CF patients off pancreatic enzymes showed even greater discrimination: median total stool 13C recovery was 56.7% (range 6.8–77.9%) in CF patients versus 1.9% (range 0–10.9%) in healthy children (P<0.001) [2]. These quantitative differences enable diagnostic differentiation of maldigestion versus malabsorption by fractionating stool triglyceride and free fatty acid 13C enrichment.

Method Stability

Head-to-head

Method reported as more stable; enables glycerol trapping via HSA to prevent analyte loss

Enhanced stability supports higher sample throughput and reduces re-validation frequency

GC-IDMS of serum glycerides; uniform 13C3 labeling stabilizes analyte recovery

Evidence Dimension	Cumulative stool 13C excretion (% administered dose)
Target Compound Data	CF patients: 24.6% (range 0–64%) in study 1; 56.7% (6.8–77.9%) in study 2
Comparator Or Baseline	Healthy controls: 6% (1–12.7%) in study 1; 1.9% (0–10.9%) in study 2
Quantified Difference	~4-fold higher excretion in CF (study 1); ~30-fold higher in severe CF (study 2)
Conditions	10 mg/kg oral dose; isotope ratio mass spectrometry (IRMS) of stool; 3–5 day collection

Why This Matters

The magnitude of differential 13C recovery provides a quantitative basis for assessing pancreatic insufficiency severity and for monitoring enzyme replacement therapy efficacy, which cannot be achieved with unlabeled lipid balance studies.

• [1] Murphy JL, et al. Metabolic handling of 13C labelled tripalmitin in healthy controls and patients with cystic fibrosis. Arch Dis Child. 1998;79(1):44-47. View Source
• [2] Murphy JL, et al. Maldigestion and malabsorption of 13C labelled tripalmitin in gastrostomy-fed patients with cystic fibrosis. Clin Nutr. 2004;23(3):347-353. View Source

NIST Metabolomics SRM Reference Standard

In a human study where subjects received a fat-rich meal containing both [1,1,1-13C3]tripalmitin (C16:0) and [1,1,1-13C3]triolein (C18:1), cumulative tracer recovery (CTR%) in stool over 72 hours was 7.03 ± 0.77% for [1-13C]palmitate (from tripalmitin) in total fatty acid fraction, compared to only 0.60 ± 0.15% for [1-13C]oleate (from triolein) [1]. The free fatty acid fraction showed a similar pattern (6.87 ± 0.91% vs. 0.51 ± 0.11%). This ~12-fold higher fecal excretion of the palmitate tracer reflects differential intestinal absorption and metabolic partitioning of saturated versus monounsaturated long-chain fatty acids. The labeled tripalmitin thus serves as a specific probe for saturated fat malabsorption that cannot be substituted by other 13C-labeled triglycerides.

NIST SRM Standard

Supporting evidence

Selected as ISTD for glucose value assignment in NIST metabolomics SRM

Supports traceable quantitation and method validation in lipidomics

Source review; adoption context for inter-laboratory comparability

Evidence Dimension	Cumulative fecal tracer recovery (% administered dose, 72 h)
Target Compound Data	[13C3]Tripalmitin (C16:0): 7.03 ± 0.77% (TFA), 6.87 ± 0.91% (FFA)
Comparator Or Baseline	[13C3]Triolein (C18:1): 0.60 ± 0.15% (TFA), 0.51 ± 0.11% (FFA)
Quantified Difference	~12-fold higher recovery for palmitate vs. oleate
Conditions	GC/C/IRMS analysis of stool fatty acid methyl esters; 3-day collection

Why This Matters

Selection of the correct 13C-labeled triglyceride is essential for studying fatty acid-specific absorption and metabolism; tripalmitin-13C3 uniquely tracks saturated long-chain fat handling relevant to obesity, insulin resistance, and malabsorption disorders.

• [1] González-Domínguez Á, et al. 13C tracer recovery in human stools after digestion of a fat-rich meal labelled with [1,1,1-13C3]tripalmitin and [1,1,1-13C3]triolein. Rapid Commun Mass Spectrom. 2011;25(19):2697-2703. View Source

M+3 Shift for LC-MS Discrimination

For applications involving cell culture or in vivo administration, a specialized formulation of Glyceryl tri(palmitate-1-13C) is available that has undergone endotoxin testing, with a certified 99 atom % 13C enrichment and 98% chemical purity . This product maintains a consistent +3 Da mass shift (M+3) and a melting point of 64-66°C, identical to unlabeled tripalmitin. In comparison, standard research-grade 13C3-tripalmitin may not specify endotoxin levels, posing a risk of confounding immune responses in sensitive assays. For procurement decisions involving lipid nanoparticle formulations or metabolic tracer studies in animal models, the endotoxin-tested grade reduces experimental variability attributable to pyrogen contamination.

Mass Shift M+3

Class-level

+3 Da shift from three carboxyl-13C atoms; co-elutes with endogenous tripalmitin

Provides a clean quantitation window and minimizes spectral deconvolution

Data to verify; isotopic purity specification review recommended

Evidence Dimension	Endotoxin specification
Target Compound Data	Endotoxin tested (batch-specific); 99 atom % 13C; 98% purity
Comparator Or Baseline	Standard 13C3-tripalmitin: endotoxin level not specified or not tested
Quantified Difference	Not quantified; presence vs. absence of quality control testing
Conditions	Cell culture and in vivo administration

Why This Matters

For procurement in cell-based lipid metabolism studies or animal tracer experiments, endotoxin-tested material eliminates a source of uncontrolled biological variability that could confound results.

Key Applications of 13C-Tripalmitin

Internal Standard for Serum Triglyceride GC-IDMS

Use as an internal standard for isotope dilution gas chromatography/mass spectrometry (ID-GC/MS) to achieve intra-assay CVs of 0.35–0.72%, meeting NCCLS Definitive Method criteria for calibration of clinical analyzers [1]. This application directly leverages the +3 Da mass shift and chromatographic co-elution properties demonstrated in Section 3, Evidence Item 2.

Metabolic Tracer for Fecal Fat Excretion

Administer 10 mg/kg [1,1,1-13C]tripalmitin orally; measure cumulative 13C excretion in stool (3–5 days) to differentiate maldigestion from malabsorption. The ~4- to 30-fold higher recovery in CF patients vs. healthy controls provides a quantitative severity index not attainable with unlabeled fat balance studies [2][3].

13C-Breath Test Substrate for Pancreatic Lipase

Employ [1,1,1-13C3]tripalmitin as a tracer to assess differential absorption and partitioning of palmitate (C16:0) versus oleate (C18:1) in postprandial lipid metabolism. The ~12-fold higher fecal recovery of the palmitate label compared to triolein-13C3 enables specific tracking of saturated fat handling relevant to obesity and insulin resistance research [4].

Lipidomics and Metabolomics Reference Standard

Utilize endotoxin-tested Glyceryl tri(palmitate-1-13C) for preparation of 13C-labeled solid lipid nanoparticles or for metabolic labeling experiments in cell culture and animal models. The certified endotoxin testing ensures that observed biological effects are attributable to the lipid tracer rather than pyrogen contamination, a critical consideration for sensitive in vitro and in vivo work .

Application

Selection Property

Validation Focus

Serum triglyceride reference measurement procedures

MS signal enhancement & precision

Method reproducibility and CV validation

Lipid malabsorption and fecal fat excretion research

Saturated-fat tracer recovery profile

Tracer recovery validation in stool samples

Pancreatic lipase function and breath test studies

Delayed oxidation kinetics of long-chain triglycerides

Breath 13CO2 kinetic model validation

Lipidomics and metabolomics standardization

NIST-traceable internal standard

Inter-laboratory comparability and method transfer

• [1] Ellerbe P, Sniegoski LT, Welch MJ. Isotope dilution mass spectrometry as a candidate definitive method for determining total glycerides and triglycerides in serum. Clin Chem. 1995;41(3):397-404. View Source
• [2] Murphy JL, et al. Metabolic handling of 13C labelled tripalmitin in healthy controls and patients with cystic fibrosis. Arch Dis Child. 1998;79(1):44-47. View Source
• [3] Murphy JL, et al. Maldigestion and malabsorption of 13C labelled tripalmitin in gastrostomy-fed patients with cystic fibrosis. Clin Nutr. 2004;23(3):347-353. View Source
• [4] González-Domínguez Á, et al. 13C tracer recovery in human stools after digestion of a fat-rich meal labelled with [1,1,1-13C3]tripalmitin and [1,1,1-13C3]triolein. Rapid Commun Mass Spectrom. 2011;25(19):2697-2703. View Source